Cas no 1804681-95-5 (3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide)

3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide structure
1804681-95-5 structure
Product Name:3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide
CAS No:1804681-95-5
MF:C7H9F2N3O3S
MW:253.22646689415
CID:4856493
Update Time:2025-07-23

3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide
    • Inchi: 1S/C7H9F2N3O3S/c1-15-7-5(10)4(16(11,13)14)2-3(12-7)6(8)9/h2,6H,10H2,1H3,(H2,11,13,14)
    • InChI Key: BPASRJOCXSPAKF-UHFFFAOYSA-N
    • SMILES: S(C1=CC(C(F)F)=NC(=C1N)OC)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 332
  • XLogP3: 0.2
  • Topological Polar Surface Area: 117

3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029065641-1g
3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide
1804681-95-5 97%
1g
$1,519.80 2022-04-01

Additional information on 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide

Recent Advances in the Study of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide (CAS: 1804681-95-5)

3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide (CAS: 1804681-95-5) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethyl and methoxy substituents, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and evaluating its biological efficacy.

The synthesis of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide involves a multi-step process that includes the introduction of the difluoromethyl group at the 6-position of the pyridine ring, followed by sulfonamide formation at the 4-position. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological testing. Researchers have also explored its crystal structure and stability under various conditions, providing valuable insights into its physicochemical properties.

In terms of biological activity, 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide has demonstrated potent inhibitory effects against several key enzymes, including carbonic anhydrases and bacterial dihydropteroate synthase (DHPS). These findings suggest its potential as a lead compound for the development of new antibiotics and anticancer agents. Additionally, its unique structural features contribute to its selectivity and binding affinity, which are critical for minimizing off-target effects in therapeutic applications.

Recent in vitro and in vivo studies have further validated the therapeutic potential of this compound. For instance, it has shown significant activity against drug-resistant bacterial strains, highlighting its potential to address the growing challenge of antimicrobial resistance. Moreover, preliminary pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and bioavailability.

Looking ahead, ongoing research aims to explore the broader applications of 3-Amino-6-(difluoromethyl)-2-methoxypyridine-4-sulfonamide, including its use in combination therapies and its potential role in targeting other disease-related enzymes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the understanding of this compound deepens, it is poised to make a substantial impact on the development of next-generation therapeutics.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited